Ir-catalyzed selective dehydrogenative cross-coupling of aryls with o-carboranes via a mixed directing-group strategy†
Chemical Communications Pub Date: 2020-05-15 DOI: 10.1039/D0CC02531C
Abstract
An efficient Ir-catalyzed selective B–H/C–H dehydrocoupling between o-carboranes and (hetero)aryls has been achieved based on a mixed directing-group strategy, leading to a wide variety of carborane-(hetero)arene combinations. Control experiments indicate that aryl C–H activation proceeds preferentially over the B–H one. Thus, a plausible reaction pathway for dehydrogenative cross-coupling is proposed after the characterization of a key intermediate.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 121080-96-4
